Cas no 9002-97-5 (Ethenesulfonic acid homopolymer)

• Product Name: Ethenesulfonic acid homopolymer
• CAS No: 9002-97-5
• MF: C₂H₃NaO₃S
• MW: 130.098190546036
• CID: 804342
• PubChem ID: 24856814
• Update Time: 2025-04-19

Ethenesulfonic acid homopolymer Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonic acid homopolymer
• Sodium ethenesulfonate
• PVSA
• CS-0157965
• NCGC00185758-01
• NCGC00255242-01
• Sodium Vinylsulfonate (25% in Water, ca. 2.3mol/L)
• sodium vinyl sulphonate
• Sodium Vinyl sulfonate
• Ethenesulfonic acid, sodium salt (1:1)
• sodium ethylene sulfonate
• Tox21_113468
• Q1969766
• TAMOL VS
• Ethenesulfonic acid, sodium salt
• AMY22517
• E81955
• F7K3L38Z7B
• Sodium Ethenesulfonate (25% in H2O)
• SCHEMBL28654
• EC 221-242-5
• MFCD00084471
• Vinylsulfonicacidsodiumsalt
• FT-0625733
• HS 1 (SALT)
• D04825
• Lyapolate
• Vinylsulfonic acid sodium salt
• Sodium apolate (INN)
• Sodium vinylsulfonate solution
• AKOS015912620
• Lyapolate sodium (USAN)
• UNII-F7K3L38Z7B
• CAS-3039-83-6
• SodiumVinylsulfonate,tech.ca25%aq.soln.
• Tox21_301466
• FT-0700547
• Sodium ethylenesulfonate
• Sodium vinylsulfonate
• EINECS 221-242-5
• V0043
• SVS 25
• CHEMBL2106422
• 25053-27-4
• AKOS015962100
• W-106946
• Sodium ethenesulfonate(25% in H2O)
• vinyl sulfonic acid sodium salt
• Peson (TN)
• DTXCID207513
• Sodium ethylenesulphonate
• 9002-97-5
• Sodium vinylsulfonate (25% in Water, ca. 2.3mol/L)
• BWYYYTVSBPRQCN-UHFFFAOYSA-M
• NSC 8957
• 3039-83-6
• DTXSID0027513
• MFCD00007520
• Sodium Vinylsulfonate, 25% aq. soln.
• Sodium poly(vinylsulfonate)
• NSC-8957
• sodium;ethenesulfonate
• NS00100139
• Sodium apolate
• 25 wt. % in H2O
• POLY(VINYLSULFONIC ACID, SODIUM SALT)
• DB-047774

• MDL： MFCD00084471
• Inchi： 1S/C2H4O3S.Na/c1-2-6(3,4)5;/h2H,1H2,(H,3,4,5);/q;+1/p-1
• InChI Key： BWYYYTVSBPRQCN-UHFFFAOYSA-M
• SMILES： S(C=C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 129.97005941g/mol
• Monoisotopic Mass: 129.97005941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.267 g/mL at 25 °C
• Refractive Index: n20/D 1.389
• Merck: 13,5637
• Color/Form: 30 wt. % in H2O

Ethenesulfonic acid homopolymer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：